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prostaglandin D2

cat. No.: B1221962

The CRTH2 Signaling Pathway

Activation of the CRTH2 receptor by an agonist like DK-PGD?2 initiates a signaling cascade
through a pertussis toxin-sensitive Gai/o protein.[10] This leads to two primary downstream
effects: the inhibition of adenylyl cyclase, which decreases intracellular cyclic AMP (cCAMP)
levels, and the activation of phospholipase C( (PLCp) by the Gy subunit, which generates
inositol triphosphate (IP3) and mobilizes Ca2+ from intracellular stores.[5] This increase in
intracellular calcium is linked to immune cell activation, chemotaxis, and degranulation.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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